Cas no 1609409-01-9 ((2-Fluorobenzyl)(4-methoxybenzyl)amine hydrobromide)

• Product name: (2-Fluorobenzyl)(4-methoxybenzyl)amine hydrobromide
• CAS No: 1609409-01-9
• MF: C₁₅H₁₇BrFNO
• MW: 326.203986883163
• CID: 4608847

(2-Fluorobenzyl)(4-methoxybenzyl)amine hydrobromide Chemical and Physical Properties

Names and Identifiers

• (2-Fluorobenzyl)(4-methoxybenzyl)amine hydrobromide
• N-(2-Fluorobenzyl)-1-(4-methoxyphenyl)methanamine hydrobromide
• N-[(2-fluorophenyl)methyl]-1-(4-methoxyphenyl)methanamine;hydrobromide

• Inchi： 1S/C15H16FNO.BrH/c1-18-14-8-6-12(7-9-14)10-17-11-13-4-2-3-5-15(13)16;/h2-9,17H,10-11H2,1H3;1H
• InChI Key： OKKPQQNFXRHAMJ-UHFFFAOYSA-N
• SMILES： Br.FC1C=CC=CC=1CNCC1C=CC(=CC=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 229
• Topological Polar Surface Area: 21.3

Additional information on (2-Fluorobenzyl)(4-methoxybenzyl)amine hydrobromide

Comprehensive Introduction to (2-Fluorobenzyl)(4-methoxybenzyl)amine hydrobromide (CAS No. 1609409-01-9)

(2-Fluorobenzyl)(4-methoxybenzyl)amine hydrobromide (CAS No. 1609409-01-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique amine hydrobromide structure, is widely studied for its potential applications in drug development and material science. The presence of both 2-fluorobenzyl and 4-methoxybenzyl groups contributes to its distinct chemical properties, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated compounds like (2-Fluorobenzyl)(4-methoxybenzyl)amine hydrobromide has surged due to their enhanced stability and bioavailability. Researchers are particularly interested in how the fluorine atom and methoxy group influence the compound's reactivity and interaction with biological targets. This aligns with the growing trend in precision medicine and targeted drug delivery, where such compounds play a pivotal role.

The synthesis of (2-Fluorobenzyl)(4-methoxybenzyl)amine hydrobromide involves multi-step organic reactions, often starting from readily available precursors like 2-fluorobenzyl chloride and 4-methoxybenzylamine. The final product is typically obtained as a crystalline solid, which is soluble in polar solvents such as water and ethanol. Its hydrobromide salt form enhances its stability, making it suitable for long-term storage and handling.

One of the most frequently asked questions about CAS No. 1609409-01-9 is its potential applications in central nervous system (CNS) drug development. The fluorobenzyl moiety is known to improve blood-brain barrier penetration, a critical factor for CNS-active drugs. Additionally, the methoxybenzyl group may contribute to modulating receptor binding affinity, which is a hot topic in neuropharmacology research.

From an industrial perspective, (2-Fluorobenzyl)(4-methoxybenzyl)amine hydrobromide is often utilized as a building block for more complex molecules. Its versatility makes it a favorite among chemists working on high-throughput screening and combinatorial chemistry. The compound's compatibility with various reaction conditions further expands its utility in medicinal chemistry and material science.

Environmental and safety considerations are also paramount when working with (2-Fluorobenzyl)(4-methoxybenzyl)amine hydrobromide. While it is not classified as a hazardous material, proper handling protocols should be followed to ensure minimal exposure. This aligns with the broader industry shift toward green chemistry and sustainable synthesis practices, which are increasingly important to both researchers and regulatory bodies.

In summary, (2-Fluorobenzyl)(4-methoxybenzyl)amine hydrobromide (CAS No. 1609409-01-9) is a compound of significant scientific and industrial interest. Its unique structural features and broad applicability make it a subject of ongoing research, particularly in fields like drug discovery, neuropharmacology, and material engineering. As the demand for fluorinated compounds continues to rise, this compound is poised to remain a key player in advanced chemical synthesis.